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Compound of Interest

Compound Name: 6-Bromo-4-methyinicotinaldehyde

Cat. No.: B582066

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 6-Bromo-4-methylnicotinaldehyde (CAS No. 926294-07-7). The following
procedural guidance is based on available safety data for this compound and structurally
similar chemicals, including brominated pyridines and aromatic aldehydes. A comprehensive
risk assessment should be conducted by qualified personnel before initiating any work with this
substance.

Immediate Safety and Hazard Information

6-Bromo-4-methylnicotinaldehyde is classified as a skin and eye irritant.[1] Due to its
chemical structure as a brominated aromatic aldehyde, it should be handled with caution,
assuming it may have other potential health hazards associated with this class of compounds.

Hazard ldentification:

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Causes serious eye irritation.

Eye Irritation H319
[1]
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Physical & Chemical Properties:

Property

Value

Molecular Formula

C7HeBINO[2]

Molecular Weight

200.03 g/mol [2]

Appearance

Solid (presumed)

Storage Temperature

2-8°C under an inert atmosphere.[2]

Personal Protective Equipment (PPE) Requirements

A multi-layered approach to personal protection is mandatory when handling 6-Bromo-4-

methylnicotinaldehyde to prevent skin and eye contact, as well as potential inhalation of dust

or vapors.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).

Protects against skin irritation.
[1] Nitrile gloves are suitable
for splash protection, but
should be changed

immediately upon contact.

Eye & Face Protection

Safety goggles with side

shields or a face shield.

Prevents serious eye irritation

from splashes or dust.[1]

Skin & Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

To be used in a well-ventilated
area, preferably a chemical

fume hood.

Minimizes inhalation of dust or

vapors.

Operational and Handling Plan

Adherence to a strict operational protocol is crucial for the safe handling of this compound.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/B582066
https://www.benchchem.com/product/B582066
https://www.benchchem.com/product/B582066
https://www.benchchem.com/product/b582066?utm_src=pdf-body
https://www.benchchem.com/product/b582066?utm_src=pdf-body
https://www.echemi.com/produce/pr2312053731-6-bromo-4-methylnicotinaldehyde.html
https://www.echemi.com/produce/pr2312053731-6-bromo-4-methylnicotinaldehyde.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Engineering Controls:

» Ventilation: All handling of 6-Bromo-4-methylnicotinaldehyde, including weighing and
transferring, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the handling area.

Step-by-Step Handling Procedure:
e Preparation:
o Ensure the chemical fume hood is functioning correctly.

o Assemble all necessary equipment (spatula, weighing paper, glassware, etc.) within the
fume hood.

o Don the appropriate PPE as outlined in the table above.
» Weighing and Transferring:
o Handle the solid compound carefully to avoid generating dust.
o Use a spatula for transfers.
o Immediately close the container tightly after use.
 Dissolving:
o If preparing a solution, slowly add the solid to the solvent to prevent splashing.
o If the dissolution is exothermic, consider using an ice bath to control the temperature.
o Keep the solution container covered as much as possible.
Storage:

» Store 6-Bromo-4-methylnicotinaldehyde in a tightly sealed, properly labeled container.
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o Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[3][4]

o Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[5]

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Exposure Route

First-Aid Protocol

Inhalation

Move the affected person to fresh air. Seek

immediate medical attention.[6]

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, including under the eyelids.
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill Management:

e Small Spills (within a fume hood):

o

o

[¢]

waste disposal.

[¢]

Alert others in the immediate area.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

Decontaminate the area with an appropriate solvent.
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o Large Spills (or any spill outside a fume hood):
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent entry to the contaminated area.

Disposal Plan

All waste containing 6-Bromo-4-methylnicotinaldehyde must be treated as hazardous waste.

Improper disposal can lead to environmental contamination.
Waste Segregation and Collection:

» Halogenated Organic Waste: All solutions and residues containing this compound must be
collected in a designated, labeled container for halogenated organic waste. Do not mix with

non-halogenated waste.[7]

+ Contaminated Solids: Used weighing paper, gloves, and other contaminated disposable
materials should be collected in a separate, clearly labeled container for solid hazardous
waste.[7]

Step-by-Step Disposal Protocol:
o Container Selection: Use a chemically compatible, leak-proof container with a secure lid.

e Labeling: As soon as the first drop of waste is added, label the container with "Hazardous
Waste," the full chemical name "6-Bromo-4-methylnicotinaldehyde,” and any other

components in the waste stream.[7]

o Storage: Store the sealed waste container in a designated, well-ventilated waste
accumulation area, away from incompatible materials.

¢ Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor to schedule a pickup. Provide them
with a complete and accurate description of the waste.[7]
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Visual Workflow and Hazard Control Diagrams
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Caption: Workflow for the safe handling of 6-Bromo-4-methylnicotinaldehyde.
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Caption: Hierarchy of hazard controls for chemical safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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